Cas no 6214-20-6 (Methyl-4-nitrobenzenesulfonate)

Methyl-4-nitrobenzenesulfonate is a sulfonate ester derivative commonly used as an alkylating agent in organic synthesis. Its key advantages include high reactivity in nucleophilic substitution reactions, making it valuable for introducing methyl groups to target molecules. The nitro group enhances the electrophilicity of the sulfonate moiety, facilitating efficient transformations under mild conditions. This compound is particularly useful in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals, where precise methylation is required. It exhibits good stability under standard storage conditions, ensuring consistent performance in laboratory and industrial applications. Careful handling is recommended due to its potential irritant properties.

Methyl-4-nitrobenzenesulfonate structure

6214-20-6 structure

Product Name:Methyl-4-nitrobenzenesulfonate

CAS No:6214-20-6

MF:C₇H₇NO₅S

MW:217.199180841446

MDL:MFCD00007344

CID:46500

PubChem ID:24849896

Update Time:2025-06-08

Methyl-4-nitrobenzenesulfonate Chemical and Physical Properties

Names and Identifiers

- Methyl 4-nitrobenzenesulfonate
- Benzenesulfonic acid,4-nitro-,methyl ester
- Methyl 4-nitrobenzenesulphonate
- methyl nitrobenzene-p-sulphonate
- methyl p-nitrobenzenesulfonate
- methyl p-nitrobenzenesulphonate
- methyl p-nitrobenzensulfonate
- methyl p-nosylate
- Methyl-4-nitrobenzenesulfonate
- p-nitrobenzenesulfonic acid methyl ester
- MFCD00007344
- methyl nosylate
- AKOS024386536
- Q27279867
- methyl-p-nitrobenzenesulfonate
- CS-0150154
- FT-0636026
- D83288
- EINECS 228-282-2
- SCHEMBL14391651
- 4-nitrobenzenesulfonic acid methyl ester
- NS00034933
- methyl 4-nitrobenzene-1-sulfonate
- Methyl para-nitrobenzenesulfonate
- HD3FYB9V7W
- Benzenesulfonic acid, p-nitro-, methyl ester
- METHYL P-NITROBENZENESULFONATE [MI]
- RMNJNEUWTBBZPT-UHFFFAOYSA-
- A833607
- Methyl 4-nitrobenzenesulfonate, 99%
- SCHEMBL468315
- Methyl p-nitrotosylate
- SY284976
- DTXSID9064138
- InChI=1/C7H7NO5S/c1-13-14(11,12)7-4-2-6(3-5-7)8(9)10/h2-5H,1H3
- UNII-HD3FYB9V7W
- BS-17346
- 6214-20-6
- Benzenesulfonic acid, 4-nitro-, methyl ester
- METHYL4-NITROBENZENESULFONATE
- DB-054075
- DTXCID2043244
- MDL： MFCD00007344
- Inchi： 1S/C7H7NO5S/c1-13-14(11,12)7-4-2-6(3-5-7)8(9)10/h2-5H,1H3
- InChI Key： RMNJNEUWTBBZPT-UHFFFAOYSA-N
- SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(=O)(=O)OC

Computed Properties

Exact Mass: 217.00400
Monoisotopic Mass: 217.004493
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 293
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 97.6

Experimental Properties

Color/Form: Light yellow or beige powder
Density: 1.6040 (rough estimate)
Melting Point: 89-92 °C (lit.)
Boiling Point: 500°C (rough estimate)
Flash Point: 174.0±23.2 °C
Refractive Index: 1.6100 (estimate)
Solubility: acetone: 50 mg/mL, clear, slightly yellow
PSA: 97.57000
LogP: 2.53390
Sensitiveness: Sensitive to humidity
Solubility: dissolve in water
Vapor Pressure: 0.0±0.8 mmHg at 25°C
Merck: 13,6124

Methyl-4-nitrobenzenesulfonate Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H315
Warning Statement： P280
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 38
Safety Instruction： S24/25
FLUKA BRAND F CODES：10-21
Hazardous Material Identification：
Risk Phrases：R38
Safety Term：S24/25
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Methyl-4-nitrobenzenesulfonate Customs Data

HS CODE：2905199090
Customs Data：

China Customs Code:
2905199090

Overview:

2905199090. Other saturated monohydric alcohols. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, packing

Summary:

2905199090. saturated monohydric alcohols. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Methyl-4-nitrobenzenesulfonate Pricemore >>

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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	M171221-10g	Methyl-4-nitrobenzenesulfonate	6214-20-6	99%	10g	¥2959.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	M171221-1g	Methyl-4-nitrobenzenesulfonate	6214-20-6	99%	1g	¥388.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	M171221-5g	Methyl-4-nitrobenzenesulfonate	6214-20-6	99%	5g	¥1551.90	2023-09-01
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	160954-1G	Methyl-4-nitrobenzenesulfonate	6214-20-6		1g	¥1078.34	2023-12-10
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TRC	M240760-500mg	Methyl-4-nitrobenzenesulfonate	6214-20-6		500mg	$ 115.00	2022-06-04
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	M918758-1g	Methyl 4-nitrobenzenesulfonate	6214-20-6	99%	1g	￥469.00	2022-01-11
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Methyl-4-nitrobenzenesulfonate Suppliers

Amadis Chemical Company Limited

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Audited Supplier

(CAS:6214-20-6)Methyl-4-nitrobenzenesulfonate

Order Number:A833607

Stock Status:in Stock

Quantity:5g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 15:34

Price ($):178.0

Email:sales@amadischem.com

Product Official Link

Methyl-4-nitrobenzenesulfonate Related Literature

1. Nucleophilicity towards a saturated carbon atom: rate constants for the aminolysis of methyl 4-nitrobenzenesulfonate in aqueous solution. A comparison of the n and N + parameters for amine nucleophilicity

John W. Bunting,Jacqueline M. Mason,Christina K. M. Heo + parameters for amine nucleophilicity. John W. Bunting Jacqueline M. Mason Christina K. M. Heo J. Chem. Soc. Perkin Trans. 2 1994 2291
2. Nucleophilicity towards a saturated carbon atom: rate constants for the aminolysis of methyl 4-nitrobenzenesulfonate in aqueous solution. A comparison of the n and N + parameters for amine nucleophilicity

John W. Bunting,Jacqueline M. Mason,Christina K. M. Heo + parameters for amine nucleophilicity. John W. Bunting Jacqueline M. Mason Christina K. M. Heo J. Chem. Soc. Perkin Trans. 2 1994 2291
3. A study of halide nucleophilicity in ionic liquids

N. Llewellyn Lancaster,Thomas Welton,G. Brent Young J. Chem. Soc. Perkin Trans. 2 2001 2267
4. Reactivity of ions and ion pairs in the nucleophilic substitution reaction on methyl p-nitrobenzenesulfonate

Sergio Alunni,Agostino Pero,Gustavo Reichenbach J. Chem. Soc. Perkin Trans. 2 1998 1747
5. Reactivity of ions and ion pairs in the nucleophilic substitution reaction on methyl p-nitrobenzenesulfonate

Sergio Alunni,Agostino Pero,Gustavo Reichenbach J. Chem. Soc. Perkin Trans. 2 1998 1747

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives p-Nitrobenzenesulfonates

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